N-{4-[4-(1-benzofuran-2-ylcarbonyl)-1-piperazinyl]phenyl}acetamide

• IUPAC Name: N-[4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C21H21N3O3/c1-15(25)22-17-6-8-18(9-7-17)23-10-12-24(13-11-23)21(26)20-14-16-4-2-3-5-19(16)27-20/h2-9,14H,10-13H2,1H3,(H,22,25)
• InChI Key: NPEZJFLEVWLITM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

This compound belongs to a class of substances known for their potential in treating various diseases due to their complex molecular structures and unique chemical properties. The research focuses on synthesizing novel compounds and evaluating their pharmacological activities, including anticancer, antimicrobial, and anticonvulsant effects.

Synthesis Analysis

The synthesis involves multiple steps, including chloroacetylation and reactions with substituted phenylpiperazine. Techniques such as Thin-Layer Chromatography (TLC), Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and elemental analysis confirm the chemical structures of the synthesized compounds (Verma et al., 2017).

Molecular Structure Analysis

Molecular docking studies indicate that these compounds can dock into specific receptors, suggesting a targeted mechanism of action. The bioavailability and drug-likeness of these molecules have been assessed, indicating potential for future optimization and therapeutic applications (Verma et al., 2017).

Chemical Reactions and Properties

The chemical reactivity and interactions of these compounds have been explored through various pharmacological evaluations, demonstrating their ability to interact with biological targets. This includes their potential role in modulating central nervous system (CNS) agents, showcasing their versatility in drug design (Verma et al., 2017).

Scientific Research Applications

Anticonvulsant Activity

A significant application of benzofuran-acetamide scaffolds, including compounds structurally related to N-{4-[4-(1-benzofuran-2-ylcarbonyl)-1-piperazinyl]phenyl}acetamide, is their potential as anticonvulsant agents. Research indicates that these compounds demonstrate the ability to prevent seizure spread at relatively low doses in mouse models, comparable to phenytoin, a widely used anticonvulsant. This suggests their mechanism of action may align with established anticonvulsant drugs, presenting a promising area for further development in epilepsy treatment (Shakya et al., 2016).

Antimicrobial Efficacy

Another application is found in the antimicrobial efficacy of novel piperazine-based heterocycles. These compounds have been shown to exhibit moderate to good bioefficacies against a range of Gram-positive and Gram-negative bacteria, as well as fungi and Mycobacterium tuberculosis. This highlights their potential as a basis for developing new antimicrobial agents, addressing the critical need for new drugs in the fight against resistant strains of bacteria (Chhatriwala et al., 2014).

Antipsychotic Potential

N-aryl-N'-benzylpiperazines, closely related to the query compound, have been explored for their potential antipsychotic activity. Certain derivatives exhibit high affinity for D2, 5-HT1A, and alpha 1-adrenergic receptors, which are critical targets for antipsychotic drugs. This supports their consideration as potential antipsychotic agents, offering a new avenue for therapeutic intervention in psychiatric disorders (Reitz et al., 1995).

Anticancer Activity

The anticancer activity of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d] imidazol-1-yl) acetamides has been investigated, showing promising results against cervical and breast carcinoma cell lines. This suggests that structural analogs of N-{4-[4-(1-benzofuran-2-ylcarbonyl)-1-piperazinyl]phenyl}acetamide could be potent anticancer agents, underscoring the need for further investigation into their mechanisms of action and potential therapeutic applications (Boddu et al., 2018).

CNS Agent Development

Compounds with a similar structural framework have been synthesized and evaluated for their potential as central nervous system (CNS) agents. Their anxiolytic and skeletal muscle relaxant activities have been assessed, with certain compounds showing potent effects. This underscores the versatility of the benzofuran-acetamide scaffold in the development of CNS-targeted therapies (Verma et al., 2017).

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. For instance, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Therefore, “N-{4-[4-(1-benzofuran-2-ylcarbonyl)-1-piperazinyl]phenyl}acetamide” and similar compounds may have potential applications in drug development.